Cas no 2229214-25-7 (4-amino-3-(2-hydroxy-5-nitrophenyl)butanoic acid)

• Product Name: 4-amino-3-(2-hydroxy-5-nitrophenyl)butanoic acid
• CAS No: 2229214-25-7
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 5881965
• PubChem ID: 165791500
• Update Time: 2025-11-01

4-amino-3-(2-hydroxy-5-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2-hydroxy-5-nitrophenyl)butanoic acid
• 2229214-25-7
• EN300-1823656

• Inchi： 1S/C10H12N2O5/c11-5-6(3-10(14)15)8-4-7(12(16)17)1-2-9(8)13/h1-2,4,6,13H,3,5,11H2,(H,14,15)
• InChI Key： OCNTVCLDKYWFLI-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(CN)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.07462149g/mol
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 129Ų

Additional information on 4-amino-3-(2-hydroxy-5-nitrophenyl)butanoic acid

Introduction to 4-Amino-3-(2-Hydroxy-5-Nitrophenyl)Butanoic Acid (CAS No. 2229214-25-7)

4-Amino-3-(2-hydroxy-5-nitrophenyl)butanoic acid (CAS No. 2229214-25-7) is a unique and multifaceted compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its complex structure, which includes an amino group, a hydroxy group, and a nitro group, all attached to a butanoic acid backbone. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 4-amino-3-(2-hydroxy-5-nitrophenyl)butanoic acid can be represented as follows: the amino group (-NH₂) is attached to the butanoic acid chain, while the hydroxy (-OH) and nitro (-NO₂) groups are positioned on the phenyl ring. This arrangement not only influences the compound's solubility and reactivity but also plays a crucial role in its biological activity.

In recent years, significant advancements have been made in understanding the potential applications of 4-amino-3-(2-hydroxy-5-nitrophenyl)butanoic acid. One of the most promising areas of research is its use as a lead compound in drug discovery. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties, which are highly relevant in the treatment of various diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

The antioxidant properties of 4-amino-3-(2-hydroxy-5-nitrophenyl)butanoic acid are attributed to its ability to scavenge free radicals and reduce oxidative stress. Free radicals are highly reactive molecules that can cause damage to cellular components, leading to oxidative stress and various pathological conditions. By neutralizing these free radicals, this compound helps protect cells from damage and promotes overall cellular health.

In addition to its antioxidant effects, 4-amino-3-(2-hydroxy-5-nitrophenyl)butanoic acid has been found to possess anti-inflammatory properties. Inflammation is a complex biological response that can be both beneficial and harmful depending on its duration and intensity. Chronic inflammation is associated with numerous diseases, including arthritis, diabetes, and Alzheimer's disease. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and alleviating symptoms associated with these conditions.

The potential therapeutic applications of 4-amino-3-(2-hydroxy-5-nitrophenyl)butanoic acid extend beyond its antioxidant and anti-inflammatory properties. Recent studies have also explored its role in cancer therapy. Cancer cells often exhibit increased levels of oxidative stress and inflammation, which contribute to their survival and proliferation. By targeting these pathways, this compound has shown promise in inhibiting cancer cell growth and inducing apoptosis (programmed cell death). Preliminary studies have demonstrated its efficacy against various types of cancer cells, including those derived from breast, lung, and colon cancers.

Beyond its direct therapeutic effects, 4-amino-3-(2-hydroxy-5-nitrophenyl)butanoic acid has also been investigated for its potential as a drug delivery vehicle. The presence of multiple functional groups allows for the modification of this compound to enhance its solubility, stability, and bioavailability. For example, conjugation with other therapeutic agents or nanoparticles can improve their delivery to target tissues, thereby increasing their therapeutic efficacy while reducing side effects.

In conclusion, 4-amino-3-(2-hydroxy-5-nitrophenyl)butanoic acid (CAS No. 2229214-25-7) is a versatile compound with a wide range of potential applications in medicine and pharmaceutical research. Its unique chemical structure endows it with potent antioxidant and anti-inflammatory properties, making it a valuable candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further highlighting its significance in the field of medicinal chemistry.